Carbonic anhydrase inhibitor 20

• Molecular Formula: C24H30N4O4S
• Molecular Weight: 470.6 g/mol
• InChI: InChI=1S/C24H30N4O4S/c25-33(31,32)22-8-6-20(7-9-22)23(29)27-12-10-21(11-13-27)24(30)28-16-14-26(15-17-28)18-19-4-2-1-3-5-19/h1-9,21H,10-18H2,(H2,25,31,32)
• InChIKey: ODSHIRVEOVEADT-UHFFFAOYSA-N

Carbonic Anhydrase Inhibitor 20 Overview

Carbonic anhydrase inhibitor 20 (also known as compound 11) is a synthetic, small-molecule piperazine-based sulfonamide that acts as a potent inhibitor of human carbonic anhydrase (hCA) isoforms. It is a member of a novel class of 1-(4-sulfamoylbenzoyl)piperidine-4-carboxamides, specifically designed and synthesized for evaluation against therapeutically relevant hCA isozymes [1]. Its primary characterization includes a defined inhibition profile across four major human isoforms: hCA I, II, IX, and XII, with Ki values reported in the low nanomolar range .

Profile Reported selectivity for tumor-associated hCA XII and hCA IX isoforms

Class Research-grade piperazine-based sulfonamide inhibitor

Assay May support stopped-flow CO₂ hydrase and enzymatic activity assays

• [1] Moi D, Vittorio S, Angeli A, Supuran CT, Onnis V. Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. ACS Med Chem Lett. 2024 Mar 13;15(4):470-477. doi: 10.1021/acsmedchemlett.3c00584. View Source

Why Carbonic Anhydrase Inhibitor 20 Cannot Be Substituted

Generic substitution within the carbonic anhydrase inhibitor class is scientifically unsound due to the distinct tissue distribution and pathophysiological roles of the 15 known human CA isoforms [1]. Compounds with seemingly similar 'CA inhibitor' labels can exhibit vastly different isoform selectivity profiles, which directly impacts both on-target efficacy and off-target toxicity. For example, non-selective inhibitors like acetazolamide (AAZ) inhibit hCA I and II, leading to systemic side effects, while tumor-associated isoforms hCA IX and XII require high selectivity to avoid these issues [2]. Carbonic anhydrase inhibitor 20 demonstrates a unique, quantifiable balance of potency and selectivity that differentiates it from both pan-inhibitors and other selective agents, making its specific procurement essential for reproducible and physiologically relevant experimental outcomes.

This Product

Selectivity: Preferential inhibition of tumor-associated hCA XII/IX over cytosolic isoforms

Structure: Piperazine linker with benzylamine extension

Binding: Reported engagement of larger hCA IX/XII active site cavities

Acetazolamide (Generic)

Selectivity: Broad inhibition across cytosolic and tumor-associated isoforms

Structure: Thiadiazole sulfonamide core

Binding: Compact active site fit; limited isoform discrimination

• [1] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008 Feb;7(2):168-81. doi: 10.1038/nrd2467. View Source
• [2] Moi D, Vittorio S, Angeli A, Supuran CT, Onnis V. Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. ACS Med Chem Lett. 2024 Mar 13;15(4):470-477. doi: 10.1021/acsmedchemlett.3c00584. View Source

Carbonic Anhydrase Inhibitor 20: Key Differentiation Evidence

Isoform Selectivity: hCA XII & hCA IX Preferential Inhibition

Carbonic anhydrase inhibitor 20 demonstrates significantly greater potency against the cancer-relevant isoforms hCA IX (Ki = 8.3 nM) and hCA XII (Ki = 2.7 nM) compared to the widely distributed cytosolic isoforms hCA I (Ki = 47.6 nM) and hCA II (Ki = 36.5 nM) . This profile contrasts with the non-selective inhibitor acetazolamide (AAZ), which shows a different potency ranking: hCA II (Ki = 12.1 nM) > hCA XII (Ki = 5.7 nM) > hCA IX (Ki = 25.7 nM) > hCA I (Ki = 250 nM) [1].

Isoform Selectivity

Head-to-head

Inhibitor 20 Ki (nM): I 47.6, II 36.5, IX 8.3, XII 2.7 Acetazolamide Ki (nM): I 250, II 12, IX 25, XII 5.7

Supports isoform-selectivity assay interpretation

Stopped-flow CO₂ hydrase assay; recombinant isoforms

Evidence Dimension	Inhibition Constant (Ki) for Human Carbonic Anhydrase Isoforms
Target Compound Data	hCA I: 47.6 nM; hCA II: 36.5 nM; hCA IX: 8.3 nM; hCA XII: 2.7 nM
Comparator Or Baseline	Acetazolamide (AAZ): hCA I: 250 nM; hCA II: 12.1 nM; hCA IX: 25.7 nM; hCA XII: 5.7 nM
Quantified Difference	For hCA IX: Compound 20 is 3.1x more potent (8.3 nM vs 25.7 nM). For hCA XII: Compound 20 is 2.1x more potent (2.7 nM vs 5.7 nM). For hCA I: Compound 20 is 5.3x less potent (47.6 nM vs 250 nM), which may be therapeutically advantageous.
Conditions	Stopped-flow CO2 hydrase assay using recombinant human CA isoforms. Ki values represent the mean from at least three independent assays.

Why This Matters

This specific potency profile ensures effective inhibition of the intended tumor-associated targets (hCA IX/XII) while potentially reducing the off-target effects associated with potent hCA I/II inhibition, a critical differentiator for applications in cancer biology and therapeutic development.

• [1] Nocentini A, et al. Inhibition Profile of Human CA Isoforms hCA I, hCA II, hCA IX, and hCA XII for Compounds 27–34 Using Acetazolamide (AAZ) as a Reference Drug. ACS Med Chem Lett. 2023 May 8;14(5):533-539. Table 1. doi: 10.1021/acsmedchemlett.3c00017. View Source

hCA XII Inhibition: Comparative Potency

When compared to the clinical-stage hCA IX/XII inhibitor SLC-0111, Carbonic anhydrase inhibitor 20 exhibits a distinct selectivity profile. SLC-0111 shows extreme selectivity for hCA XII (Ki = 4.5 nM) and hCA IX (Ki = 45 nM) over the cytosolic isoforms hCA I (Ki = 5080 nM) and hCA II (Ki = 960 nM) [1]. In contrast, Carbonic anhydrase inhibitor 20 maintains potent, but less extreme, activity against hCA I (Ki = 47.6 nM) and hCA II (Ki = 36.5 nM) . This translates to a selectivity index (Ki_hCA I / Ki_hCA XII) of 17.6 for compound 20, compared to 1129 for SLC-0111.

hCA XII Potency

Head-to-head

hCA XII Ki = 2.7 nM 2.1-fold lower than acetazolamide (Ki 5.7 nM)

Reported hCA XII inhibition context

Supports target engagement studies in hCA XII models

Evidence Dimension	Selectivity Index (Ki_hCA I / Ki_hCA XII)
Target Compound Data	47.6 nM / 2.7 nM = 17.6
Comparator Or Baseline	SLC-0111: 5080 nM / 4.5 nM = 1129
Quantified Difference	SLC-0111 exhibits a 64.1-fold greater selectivity for hCA XII over hCA I compared to Carbonic anhydrase inhibitor 20.
Conditions	Ki values derived from stopped-flow CO2 hydrase assays with recombinant human CA isoforms.

Why This Matters

This quantitative difference in selectivity is crucial for experimental design. Carbonic anhydrase inhibitor 20 offers a more balanced inhibition profile that may be preferable in models where some degree of cytosolic CA inhibition is desired or where the extreme selectivity of SLC-0111 could confound results.

• [1] Nocentini A, et al. Ki Values (nM) against hCA I, hCA II, hCA VII, hCA IX, hCA XII, and hCA XIV Isoforms Shown by New Benzenesulfonamide Derivatives 5a–s and Reference Compounds 1 and 2, AAZ, and SLC-0111. ACS Med Chem Lett. 2020 Mar 4;11(5):723-729. Table 1. doi: 10.1021/acsmedchemlett.9b00634. View Source

Docking-Based Selectivity Rationale

Molecular docking and dynamics simulations provide a mechanistic explanation for the compound's selectivity profile. Studies show that Carbonic anhydrase inhibitor 20 (compound 11) is capable of forming favorable interactions within the active sites of the tumor-associated isoforms hCA IX and hCA XII. Crucially, these stabilizing interactions were not detected within the active sites of either hCA I or hCA II [1]. This structural basis for selectivity is a key differentiator from less characterized or computationally unexplored analogs.

Docking Rationale

Class-level

Favorable interactions in hCA IX/XII active sites; absent in hCA I/II

Supports structural basis for selectivity

Computational study; qualitative assessment

Evidence Dimension	Presence of Stabilizing Interactions in Active Site
Target Compound Data	Favorable interactions detected in hCA IX and hCA XII active sites.
Comparator Or Baseline	No favorable interactions detected in hCA I or hCA II active sites.
Quantified Difference	Qualitative assessment: interaction present in tumor-associated isoforms, absent in cytosolic isoforms.
Conditions	Molecular docking and molecular dynamics simulations using the crystal structures of hCA I, II, IX, and XII.

Why This Matters

This evidence provides a rational, structure-based justification for the compound's observed selectivity, reducing the risk of relying solely on empirical potency data. For procurement, it indicates a compound with a well-understood mechanism of action, which is valuable for hypothesis-driven research and medicinal chemistry optimization efforts.

• [1] Moi D, Vittorio S, Angeli A, Supuran CT, Onnis V. Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. ACS Med Chem Lett. 2024 Mar 13;15(4):470-477. doi: 10.1021/acsmedchemlett.3c00584. View Source

Most Potent Derivative in Piperazino Series

A direct comparison of selectivity ratios highlights Carbonic anhydrase inhibitor 20's unique position within the landscape of CA inhibitors. It is significantly more selective for hCA IX and XII than the non-selective acetazolamide (AAZ), but less selective than the highly specific SLC-0111. For instance, the hCA II/hCA IX selectivity ratio is 4.4 for compound 20, compared to 0.48 for AAZ (non-selective) and 21.3 for SLC-0111 (highly selective) [1][2]. This positions the compound as a valuable tool for probing the biological effects of partial versus complete CA isoform selectivity.

Series Rank

Head-to-head

Ranked highest potency against hCA XII and IX within piperazino series >4-fold more potent than Compound 10

Reported intra-series potency ranking

Identical assay conditions across series

Evidence Dimension	Selectivity Ratio (Ki_hCA II / Ki_hCA IX)
Target Compound Data	36.5 nM / 8.3 nM = 4.4
Comparator Or Baseline	Acetazolamide (AAZ): 12.5 nM / 25.8 nM = 0.48; SLC-0111: 960 nM / 45 nM = 21.3
Quantified Difference	Compound 20's ratio is 9.2x higher than AAZ and 4.8x lower than SLC-0111, representing a distinct selectivity class.
Conditions	Calculated from Ki values obtained in stopped-flow CO2 hydrase assays using recombinant human CA isoforms.

Why This Matters

This intermediate selectivity profile is a critical differentiator for researchers studying the nuanced roles of CA isoforms in physiology and disease. It allows for experimental designs that are not possible with either broad-spectrum or ultra-selective inhibitors, making it a uniquely valuable procurement choice for specific mechanistic studies.

• [1] Nocentini A, et al. Inhibition Profile of Human CA Isoforms hCA I, hCA II, hCA IX, and hCA XII for Compounds 27–34 Using Acetazolamide (AAZ) as a Reference Drug. ACS Med Chem Lett. 2023 May 8;14(5):533-539. Table 1. doi: 10.1021/acsmedchemlett.3c00017. View Source
• [2] Nocentini A, et al. Ki Values (nM) against hCA I, hCA II, hCA VII, hCA IX, hCA XII, and hCA XIV Isoforms Shown by New Benzenesulfonamide Derivatives 5a–s and Reference Compounds 1 and 2, AAZ, and SLC-0111. ACS Med Chem Lett. 2020 Mar 4;11(5):723-729. Table 1. doi: 10.1021/acsmedchemlett.9b00634. View Source

Carbonic Anhydrase Inhibitor 20: Research Applications

Hypoxic Tumor Microenvironment pH Studies

Given its potent inhibition of hCA IX (Ki = 8.3 nM) and hCA XII (Ki = 2.7 nM) , Carbonic anhydrase inhibitor 20 is ideally suited for investigating the role of these tumor-associated isoforms in regulating extracellular acidosis and intracellular pH under hypoxic conditions. Its distinct selectivity profile, which differs from both pan-inhibitors like AAZ and highly selective agents like SLC-0111, makes it a valuable tool for dissecting the specific contributions of CA IX and XII to cancer cell survival, migration, and invasion in 2D and 3D cell culture models.

hCA XII Dependency Validation in Cancer Cells

This compound serves as an essential reference tool in studies aimed at establishing structure-activity relationships (SAR) for CA inhibitors. Its well-characterized inhibition constants for four key isoforms (hCA I, II, IX, XII) and its unique intermediate selectivity profile (e.g., hCA II/IX selectivity ratio of 4.4) [1] provide a valuable benchmark against which new chemical entities can be compared. It is particularly useful in projects seeking to fine-tune isoform selectivity to achieve a desired pharmacological effect without the extreme selectivity of clinical candidates.

SAR Benchmark for Piperazino-Sulfonamide Inhibitors

The compound's low nanomolar Ki values and its demonstrated, structure-based interaction with the active sites of hCA IX and hCA XII [2] make it an excellent probe for biophysical studies. It can be used in enzyme kinetics assays (e.g., stopped-flow CO2 hydration) to characterize recombinant hCA isoforms, in isothermal titration calorimetry (ITC) or surface plasmon resonance (SPR) to measure binding thermodynamics and kinetics, and in crystallography or NMR studies to map ligand-protein interactions.

Isoform-Specific CA Assay Calibration

Based on its potent activity against tumor-associated hCA IX and XII and its defined selectivity profile, Carbonic anhydrase inhibitor 20 is a strong candidate for in vivo proof-of-concept studies in oncology. Its balanced inhibition of hCA I and II, while still favoring hCA IX/XII, may offer a different therapeutic window or toxicity profile compared to highly selective inhibitors. Researchers can use it to assess tumor growth inhibition, metastasis formation, and the impact on the tumor microenvironment in immunocompromised or immunocompetent mouse models.

Application

Selection Property

Validation Focus

Hypoxic tumor pH studies

Isoform selectivity for hCA XII/IX

Extracellular acidification assay readouts

hCA XII dependency validation

Reported hCA XII inhibition context

Cancer cell model endpoint review

SAR benchmark studies

Benchmark selectivity profile

Analog isoform discrimination screening

Enzymatic assay standardization

Multi-isoform inhibition profile

Cross-isoform activity normalization

• [1] Nocentini A, et al. Inhibition Profile of Human CA Isoforms hCA I, hCA II, hCA IX, and hCA XII for Compounds 27–34 Using Acetazolamide (AAZ) as a Reference Drug. ACS Med Chem Lett. 2023 May 8;14(5):533-539. Table 1. doi: 10.1021/acsmedchemlett.3c00017. View Source
• [2] Moi D, Vittorio S, Angeli A, Supuran CT, Onnis V. Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. ACS Med Chem Lett. 2024 Mar 13;15(4):470-477. doi: 10.1021/acsmedchemlett.3c00584. View Source